Selenium (Se) is a trace element found naturally in soil, water, and some foods []. It is a metalloid, meaning it exhibits properties of both metals and non-metals. Selenium plays a vital role in human health as a component of selenoproteins, which are enzymes involved in various critical functions [].
Selenium exists in several allotropic forms, each with a different molecular structure. The most common form is red selenium, a trigonal selenium polymer with Se chains arranged in a helical pattern. Other allotropes include grey selenium (amorphous) and black selenium (vitreous) [].
Selenium undergoes various chemical reactions relevant to its biological role:
Selenium functions through selenoproteins, which are involved in various biological processes:
Selenium is a key component of selenoproteins, including glutathione peroxidases (GPx). These enzymes act as antioxidants, protecting cells from damage caused by free radicals. Studies suggest that adequate selenium intake might be associated with a reduced risk of chronic diseases like heart disease and certain cancers [, ]. However, further research is needed to determine the specific mechanisms and optimal intake levels.
Observational studies have shown an association between low selenium intake and an increased risk of various cancers, including colorectal, prostate, and lung cancer []. However, the evidence for the use of selenium supplements in cancer prevention remains inconclusive. Large-scale clinical trials are ongoing to investigate the potential benefits and risks of selenium supplementation for specific cancer types.
Selenium is essential for the proper functioning of the thyroid gland, which produces hormones regulating metabolism and other vital functions. Deficiency can contribute to thyroid dysfunction, while excessive intake can also be harmful []. Research focuses on understanding the optimal selenium intake levels for maintaining thyroid health and preventing related conditions.
Emerging research suggests a potential role for selenium in maintaining cognitive health and preventing age-related cognitive decline. Studies investigate the association between selenium levels and cognitive function in elderly populations []. Further research is needed to explore the mechanisms and potential benefits of selenium supplementation for cognitive health.
Selenium is crucial for a healthy immune system. Research explores the influence of selenium intake on immune response and susceptibility to infectious diseases []. However, the specific effects and optimal intake levels for immune function modulation remain under investigation.
Acute Toxic;Health Hazard